Cas no 2227733-84-6 ((2S)-4-(3-methoxy-2-methylphenyl)butan-2-ol)

• Product Name: (2S)-4-(3-methoxy-2-methylphenyl)butan-2-ol
• CAS No: 2227733-84-6
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6378853
• PubChem ID: 165707902
• Update Time: 2025-05-19

(2S)-4-(3-methoxy-2-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3-methoxy-2-methylphenyl)butan-2-ol
• EN300-1764930
• 2227733-84-6

• Inchi： 1S/C12H18O2/c1-9(13)7-8-11-5-4-6-12(14-3)10(11)2/h4-6,9,13H,7-8H2,1-3H3/t9-/m0/s1
• InChI Key： YSZZVNLKJDRIMB-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCC1C=CC=C(C=1C)OC

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-4-(3-methoxy-2-methylphenyl)butan-2-ol

Exploring the Chemical Compound CAS No 2227733-84-6: (2S)-4-(3-Methoxy-2-Methylphenyl)Butan-2-Ol

CAS No 2227733-84-6, also known as (2S)-4-(3-methoxy-2-methylphenyl)butan-2-ol, is a chiral organic compound with significant applications in the field of organic synthesis and pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the properties, synthesis, and applications of this compound, as well as recent advancements in its research.

The chemical structure of (2S)-4-(3-methoxy-2-methylphenyl)butan-2-ol consists of a butanol backbone with a substituted phenyl group at the fourth carbon position. The phenyl group is further substituted with a methoxy group at the third position and a methyl group at the second position, creating a complex stereochemistry. The (S)-configuration at the second carbon introduces chirality, which is crucial for its biological activity and selectivity in various reactions.

Recent studies have highlighted the importance of chiral compounds like CAS No 2227733-84-6 in asymmetric synthesis. Researchers have employed this compound as a key intermediate in the synthesis of bioactive molecules, including potential drug candidates. Its ability to participate in enantioselective reactions makes it a valuable tool in modern organic chemistry.

In terms of physical properties, (2S)-4-(3-methoxy-2-methylphenyl)butan-2-ol exhibits a melting point of approximately 15°C and a boiling point around 150°C under standard conditions. Its solubility in common solvents such as ethanol and dichloromethane is moderate, which facilitates its use in various synthetic protocols.

The synthesis of this compound typically involves multi-step processes, including Friedel-Crafts alkylation or acylation followed by reduction and hydrolysis steps. Recent advancements have focused on improving the efficiency and selectivity of these reactions, often utilizing catalytic asymmetric methods to achieve high enantiomeric excess.

One of the most promising applications of CAS No 2227733-84-6 lies in its potential as an intermediate in drug discovery. Its structure resembles certain pharmacophores found in bioactive compounds, making it an attractive candidate for further exploration. For instance, studies have shown that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In addition to its role in pharmaceutical research, (S)-4-(O-methoxy)N-methylbutanediol has also found applications in materials science. Its chiral properties make it suitable for use in the development of liquid crystals and other advanced materials with unique optical properties.

Recent research has also explored the use of this compound in green chemistry initiatives. By incorporating renewable feedstocks and catalytic processes, scientists aim to develop more sustainable methods for synthesizing this compound on an industrial scale.

In conclusion, CAS No 2227733-84-6, or (S)-4-(O-methoxy)N-methylbutanediol, stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. As research continues to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.